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Cat. No.: B606718 Get Quote

Clethodim: A Technical Guide for Researchers
Abstract

Clethodim is a selective, post-emergence cyclohexanedione herbicide highly effective against

a broad spectrum of annual and perennial grasses.[1][2][3] As a member of the Herbicide

Resistance Action Committee (HRAC) Group A, its mechanism of action involves the inhibition

of acetyl-CoA carboxylase (ACCase), a critical enzyme in lipid biosynthesis.[3][4] This inhibition

disrupts the formation of cell membranes, ultimately leading to the death of susceptible grass

species. This technical guide provides an in-depth overview of Clethodim's chemical

properties, mechanism of action, toxicological profile, and environmental fate, along with a

representative experimental protocol for its analysis.

Chemical and Physical Properties
Clethodim is an amber, viscous liquid at room temperature. Its chemical and physical

properties are summarized in the table below. The water solubility and soil adsorption of

Clethodim are highly dependent on pH.
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Property Value Reference

IUPAC Name

(±)-2-[(E)-1-[(E)-3-

chloroallyloxyimino]propyl]-5-

[2-(ethylthio)propyl]-3-

hydroxycyclohex-2-en-1-one

CAS Number 99129-21-2

Molecular Formula C17H26ClNO3S

Molecular Weight 359.9 g/mol

Appearance Clear, viscous, amber liquid

Vapor Pressure <1 x 10-2 mPa (20°C)

Water Solubility
pH dependent; 11.9 mg/L at

25°C (estimated)

Log P (Octanol-Water Partition

Coefficient)
4.2 (at pH 4)

Soil Adsorption Coefficient (Kd)
0.49 (pH 9), 40 (pH 7), >3,000

(pH 5)

Mechanism of Action: ACCase Inhibition
Clethodim's herbicidal activity stems from its function as a potent inhibitor of the enzyme

Acetyl-Coenzyme A Carboxylase (ACCase). This enzyme catalyzes the first committed step in

the biosynthesis of fatty acids, which are essential components of plant cell membranes. By

competitively binding to ACCase, Clethodim blocks the production of malonyl-CoA, a key

building block for fatty acid chains. This disruption of lipid synthesis leads to a failure in the

formation of new cell membranes, particularly in the rapidly growing meristematic tissues of

grasses. Consequently, growth ceases, followed by chlorosis and necrosis of young tissues,

with symptoms typically appearing within 7 to 14 days.

Caption: Mechanism of Clethodim as an ACCase inhibitor.

Toxicological Profile
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Clethodim exhibits moderate acute oral toxicity in mammals and is classified as EPA Toxicity

Class II, requiring products to carry the "WARNING" signal word. It is considered practically

non-toxic by dermal absorption. The primary target organ for toxicity after repeated exposure in

rats, mice, and dogs is the liver. Clethodim is not considered to be carcinogenic or genotoxic.

Table 1: Acute Toxicological Data for Clethodim

Test Organism Endpoint Value Reference

Rat (male) Oral LD50 1630 mg/kg

Rat (female) Oral LD50 1360 mg/kg

Rabbit Dermal LD50 >5000 mg/kg

Rat Inhalation LC50 (4h) >3.25 mg/L

Table 2: Ecotoxicological Data for Clethodim

Test Organism Endpoint Value Reference

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 18 - 56 mg/L

Bluegill Sunfish

(Lepomis

macrochirus)

96-hour LC50 >33 mg/L

Daphnia magna 48-hour LC50 20.2 mg/L

Bobwhite Quail

(Colinus virginianus)
Oral LD50 >1640 mg/kg

Honeybee (Apis

mellifera)
LD50 >100 µ g/bee

Environmental Fate
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Clethodim is characterized by low persistence in the soil environment, with a typical half-life of

approximately 3 days. The primary routes of degradation are aerobic microbial processes and

photolysis. Its main soil metabolites include clethodim sulfoxide and clethodim sulfone. While

the parent compound and its degradates can be mobile in soil, its short half-life mitigates the

risk of significant groundwater contamination under normal use conditions. In aquatic

environments, Clethodim can be more persistent, with hydrolysis half-lives of approximately

300 days at neutral to alkaline pH. However, due to its low persistence and mobility in soil, it is

generally unlikely to be found in surface waters.

Experimental Protocols
Protocol: Determination of Clethodim Residues in Soil by HPLC

This protocol outlines a general procedure for the extraction and quantification of Clethodim
from soil samples using High-Performance Liquid Chromatography (HPLC).

1. Materials and Reagents:

Soil sample

Clethodim analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid

Sodium chloride

Anhydrous magnesium sulfate

Primary secondary amine (PSA) sorbent

C18 sorbent

Centrifuge tubes (50 mL)
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Syringe filters (0.22 µm)

HPLC system with UV or Mass Spectrometry (MS) detector

2. Sample Preparation and Extraction (QuEChERS-based method): a. Weigh 10 g of

homogenized soil into a 50 mL centrifuge tube. b. Add 10 mL of water and vortex for 1 minute.

c. Add 10 mL of acetonitrile and vortex vigorously for 1 minute. d. Add 4 g of anhydrous

magnesium sulfate and 1 g of sodium chloride. e. Shake vigorously for 1 minute and centrifuge

at 4000 rpm for 5 minutes. f. Transfer the upper acetonitrile layer to a new tube for cleanup.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. To the collected acetonitrile extract,

add 150 mg of PSA and 50 mg of C18 sorbent. b. Vortex for 30 seconds to ensure thorough

mixing. c. Centrifuge at 4000 rpm for 5 minutes. d. Collect the supernatant and filter it through a

0.22 µm syringe filter into an HPLC vial.

4. HPLC Analysis: a. Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). b. Mobile

Phase: A gradient of acetonitrile and water (with 0.1% formic acid). c. Flow Rate: 1.0 mL/min. d.

Injection Volume: 10 µL. e. Detection: UV at 254 nm or MS with electrospray ionization (ESI). f.

Quantification: Prepare a calibration curve using Clethodim analytical standards of known

concentrations. The concentration in the sample is determined by comparing its peak area to

the calibration curve.
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Start: Soil Sample Collection

1. Sample Preparation
(10g soil + 10mL H2O)

End: Data Analysis

2. Extraction
(Acetonitrile, MgSO4, NaCl)

3. Centrifugation
(4000 rpm, 5 min)

4. d-SPE Cleanup
(PSA, C18)

Collect Supernatant

5. Centrifugation
(4000 rpm, 5 min)

6. Filtration
(0.22 µm syringe filter)

Collect Supernatant

7. HPLC Analysis

Click to download full resolution via product page

Caption: Workflow for Clethodim residue analysis in soil.
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Weed Resistance
As with many herbicides, the repeated use of Clethodim and other Group A herbicides can

lead to the selection of naturally resistant weed biotypes. Resistance typically arises from

mutations in the target ACCase enzyme, which reduce the binding affinity of the herbicide. To

mitigate the development of resistance, it is crucial to rotate herbicides with different modes of

action and incorporate integrated weed management practices.
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Selection Pressure

Naturally Resistant Biotypes
(Low Frequency)

Repeated Application of
Clethodim (Group A Herbicide)

Susceptible Weeds Controlled Resistant Weeds Survive
and Reproduce

Resistant Biotype
Dominates Population

Click to download full resolution via product page

Caption: Logical flow of herbicide resistance development.

Conclusion
Clethodim is a highly effective graminicide whose mode of action as an ACCase inhibitor is

well-understood. Its toxicological and environmental profiles indicate a moderate acute toxicity

to mammals and low persistence in soil. The primary concerns associated with its use are the

potential for liver effects with chronic exposure and the development of weed resistance.

Proper stewardship, including adherence to application guidelines and the implementation of
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resistance management strategies, is essential for its continued efficacy and safe use in

agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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